Diosmetin-d3
Diosmetin-d3
Diosmetin-d3 is intended for use as an internal standard for the quantification of diosmetin by GC- or LC-MS. Diosmetin is a flavonoid that has been found in citrus fruits and has diverse biological activities. It inhibits the cytochrome P450 (CYP) isoforms CYP1A1 and CYP1B1 (Kis = 89 and 16 nM, respectively). Diosmetin prevents increases in erythrocyte reactive oxygen species (ROS) and malondialdehyde (MDA) levels induced by AAPH in a concentration-dependent manner. It reduces tumor growth and tumor blood vessel density in a B16/F10 murine melanoma model when administered at a dose of 1 mg/kg twice per day. Diosmetin (0.5 mg/kg) inhibits lung goblet cell hyperplasia and collagen deposition and decreases the number of eosinophils and neutrophils in bronchoalveolar lavage fluid (BALF) in a mouse model of chronic asthma induced by ovalbumin.
A metabolite of Apigenin. Antibacterial. Metabolite of Luteolin in rats.
A metabolite of Apigenin. Antibacterial. Metabolite of Luteolin in rats.
Brand Name:
Vulcanchem
CAS No.:
1189728-54-8
VCID:
VC0027051
InChI:
InChI=1S/C16H12O6/c1-21-13-3-2-8(4-10(13)18)14-7-12(20)16-11(19)5-9(17)6-15(16)22-14/h2-7,17-19H,1H3/i1D3
SMILES:
COC1=C(C=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)O)O)O
Molecular Formula:
C16H12O6
Molecular Weight:
303.28 g/mol
Diosmetin-d3
CAS No.: 1189728-54-8
Cat. No.: VC0027051
Molecular Formula: C16H12O6
Molecular Weight: 303.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Diosmetin-d3 is intended for use as an internal standard for the quantification of diosmetin by GC- or LC-MS. Diosmetin is a flavonoid that has been found in citrus fruits and has diverse biological activities. It inhibits the cytochrome P450 (CYP) isoforms CYP1A1 and CYP1B1 (Kis = 89 and 16 nM, respectively). Diosmetin prevents increases in erythrocyte reactive oxygen species (ROS) and malondialdehyde (MDA) levels induced by AAPH in a concentration-dependent manner. It reduces tumor growth and tumor blood vessel density in a B16/F10 murine melanoma model when administered at a dose of 1 mg/kg twice per day. Diosmetin (0.5 mg/kg) inhibits lung goblet cell hyperplasia and collagen deposition and decreases the number of eosinophils and neutrophils in bronchoalveolar lavage fluid (BALF) in a mouse model of chronic asthma induced by ovalbumin. A metabolite of Apigenin. Antibacterial. Metabolite of Luteolin in rats. |
|---|---|
| CAS No. | 1189728-54-8 |
| Molecular Formula | C16H12O6 |
| Molecular Weight | 303.28 g/mol |
| IUPAC Name | 5,7-dihydroxy-2-[3-hydroxy-4-(trideuteriomethoxy)phenyl]chromen-4-one |
| Standard InChI | InChI=1S/C16H12O6/c1-21-13-3-2-8(4-10(13)18)14-7-12(20)16-11(19)5-9(17)6-15(16)22-14/h2-7,17-19H,1H3/i1D3 |
| Standard InChI Key | MBNGWHIJMBWFHU-FIBGUPNXSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])OC1=C(C=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)O)O)O |
| SMILES | COC1=C(C=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)O)O)O |
| Canonical SMILES | COC1=C(C=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)O)O)O |
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